Cas no 3009-88-9 (Pentanoic acid,5-cyano-, methyl ester)

• Product Name: Pentanoic acid,5-cyano-, methyl ester
• CAS No: 3009-88-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 294357
• PubChem ID: 554130
• Update Time: 2025-04-19

Pentanoic acid,5-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-cyano-, methyl ester
• methyl 5-cyanopentanoate
• METHYL 5-CYANOVALERATE
• 5-cyanopentanoic acid methyl ester
• 5-cyano-valeric acid methyl ester
• 5-Cyan-valeriansaeure-methylester
• Valeric acid,5-cyano-,methyl ester
• 3009-88-9
• Acetamide, N-[4-(aminosulfonyl)-2-methylphenyl]-
• SCHEMBL444990
• Pentanoic acid, 5-cyano-, methyl ester
• METHYL5-CYANOVALERATE
• FT-0694067
• EN300-6426502
• 5-cyanovaleric acid methyl ester
• DTXSID30339158
• AKOS006272315
• 5-cyano-pentanoic acid methyl ester
• Valeric acid, 5-cyano-, methyl ester

• Inchi： 1S/C7H11NO2/c1-10-7(9)5-3-2-4-6-8/h2-5H2,1H3
• InChI Key： FLUGZEGZYQCCTQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC#N)=O

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.24338